5-[(2-chlorophenoxy)methyl]-N-isopropyl-2-furamide

• IUPAC Name: 5-[(2-chlorophenoxy)methyl]-N-propan-2-ylfuran-2-carboxamide
• InChI: InChI=1S/C15H16ClNO3/c1-10(2)17-15(18)14-8-7-11(20-14)9-19-13-6-4-3-5-12(13)16/h3-8,10H,9H2,1-2H3,(H,17,18)
• InChI Key: CXBQBJPYVRIMKZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1=CC=C(O1)COC2=CC=CC=C2Cl
• Molecular Formula: C15H16ClNO3
• Molecular Weight: 293.74 g/mol

Description

The compound “5-[(2-chlorophenoxy)methyl]-N-isopropyl-2-furamide” is a complex organic molecule. It contains a furamide (furan amide) core, which is substituted with a 2-chlorophenoxy)methyl group and an isopropyl group.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through multi-step organic reactions involving etherification, acylation, and amide formation.

Molecular Structure Analysis

The molecular structure of this compound would likely include a furan ring (a five-membered ring with four carbon atoms and one oxygen atom), an amide group (a carbonyl group (C=O) adjacent to a nitrogen atom), and a phenyl ring substituted with a chlorine atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as polarity, molecular weight, and the presence of functional groups would influence properties like solubility, melting point, and boiling point.

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. If it’s a pharmaceutical or pesticide, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The potential applications and future directions for this compound would depend on its properties and activity. It could potentially be explored for use in various fields such as pharmaceuticals, agrochemicals, or materials science, depending on its biological activity, reactivity, and other properties.